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Compound of Interest

Compound Name: N-(2-Bromoethyl)phthalimide

Cat. No.: B046114

An In-depth Technical Guide to the Safety Data for N-(2-Bromoethyl)phthalimide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for N-(2-
Bromoethyl)phthalimide (CAS No: 574-98-1), compiled from various Safety Data Sheets
(SDS). ltis intended to provide researchers, scientists, and drug development professionals
with the necessary data to handle this chemical safely.

Chemical Identification

N-(2-Bromoethyl)phthalimide is a chemical compound used primarily in laboratory research
and as a pharmaceutical intermediate.[1][2]
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Chemical Name

N-(2-Bromoethyl)phthalimide[3][4][5]

2-(2-bromoethyl)-1H-isoindole-1,3-dione, 2-

Synonyms Phthalimidoethyl bromide, N-
BROMOETHYLPHTHALIMIDE[6]

CAS Number 574-98-1[3][41[7][8]

EC Number 209-379-9[9]

Molecular Formula

C10H8BrNO2[1][4][7]

Molecular Weight

254.08 g/mol [2][4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of N-(2-

Bromoethyl)phthalimide.

Property Value

Appearance Off-white to beige powder or solid.[1][3][9]
Odor Odorless.[3]

Melting Point 80-84 °C[1][3][7]

Boiling Point ~318-343 °C at 760 mmHg.[1][7][10]
Flash Point ~161 °C.[1][7]

Density ~1.6-1.7 g/cm3.[1][7]

Water Solubility

Insoluble.[1][3][7][10]

LogP (Octanol/Water)

2.53[7]

Hazard Identification and Classification
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There is some inconsistency across different Safety Data Sheets regarding the GHS
classification of this substance. While some sources state it is not considered hazardous under
the 2012 OSHA Hazard Communication Standard[3], others classify it as an irritant.

Hazard Classification Code Description

GHS Hazard Statements H315 Causes skin irritation.[8]

May cause an allergic skin

H317 _
reaction.[8]
Causes serious eye irritation.
H319
[8]
May cause respirator
H335 o Y ) P Y
irritation.[4][11]
) Irritating to eyes, respiratory
Risk Phrases (Legacy) R36/37/38 ]
system and skin.[1][7]
Avoid contact with skin and
Safety Phrases (Legacy) S24/25

eyes.[1][7]

Note: The toxicological properties of this substance have not been fully investigated.[3][4][10]
No components of this product at levels greater than or equal to 0.1% are identified as
probable, possible or confirmed human carcinogens by IARC.[4][9]

Experimental Protocols and Methodologies

The Safety Data Sheets reviewed for this guide do not contain detailed experimental protocols
for the toxicological or physical hazard assessments. The classifications provided are based on
standardized GHS criteria, but the specific methodologies (e.g., OECD test guidelines) are not
detailed in the available documentation. The information below is derived from the handling and

emergency procedure sections of the SDSs.

Safe Handling and Storage Workflow

The following diagram outlines the general workflow for safely handling and storing N-(2-
Bromoethyl)phthalimide.
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Start: Obtain
N-(2-Bromoethyl)phthalimide

1. Risk Assessment
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handling
- Use in well-ventilated area
- Avoid dust formation
- Avoid contact with skin/eyes

4. Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from oxidizing agents

5. Waste Disposal
(Follow local regulations)

Click to download full resolution via product page

Workflow for Safe Handling and Storage.
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First-Aid Response Protocol

This diagram illustrates the recommended first-aid measures in case of exposure.

Exposure Occurs

Inhalation: Skin Contact: . Ingestion:
q A q Eye Contact: A a
Move to fresh air. Remove contaminated clothing. R T it (ot o e 16 s Rinse mouth with water.
If not breathing, give artificial respiration. Wash with soap and plenty of water. : Do NOT induce vomiting.

Click to download full resolution via product page

First-Aid Measures for Exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to ensure safety when handling this compound.
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Protection Type Specification

Wear tightly fitting safety goggles or chemical
Eye/Face Protection safety glasses conforming to EN166 (EU) or
NIOSH (US) standards.[3][6][10]

Wear appropriate protective gloves and clothing
) ] to prevent skin exposure.[3][6][10] Gloves must
Skin Protection ) ]
be inspected before use and disposed of

according to good laboratory practices.[4][9]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if ventilation is

Respiratory Protection inadequate or dust is generated. A type N95
(US) or P1 (EU) particle respirator is
recommended.[4][7][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[4][6][9]

Hazardous Combustion Products: May produce carbon oxides (CO, CO2), nitrogen oxides
(NOx), and hydrogen bromide gas.[3][4][9]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][4][6][9]

Accidental Release Measures Workflow

The following diagram outlines the steps to be taken in the event of a spill.
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Accidental Release Occurs

1. Evacuate Personnel
to Safe Areas

:

2. Ensure Adequate Ventilation

3. Wear Appropriate PPE

4. Contain Spill
Prevent entry into drains

5. Clean-up
- Sweep up and shovel
- Do not create dust

6. Dispose of Waste
Place in suitable, closed containers
for disposal

Click to download full resolution via product page

Accidental Release Response Workflow.

Stability and Reactivity

+ Reactivity: No specific reactivity data is available.[6]
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o Chemical Stability: The substance is stable under recommended storage conditions.[3][9]
» Conditions to Avoid: Incompatible products and formation of dust.[3][4]
e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides, nitrogen oxides, and hydrogen bromide gas.[3][4][9]

Toxicological and Ecological Information

o Acute Toxicity: No quantitative data is available; the toxicological properties have not been
fully investigated.[3][10] It may cause irritation to the digestive tract if ingested and to the
respiratory tract if inhaled.[10]

o Carcinogenicity: Not classified as a carcinogen by IARC.[4][9]

» Ecological Toxicity: No data is available on the toxicity to fish, daphnia, or other aquatic
invertebrates.[6] It is advised to prevent the chemical from entering drains.[4][6][9] Due to its
low water solubility, it is not likely to be mobile in the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N-(2-Bromoethyl)phthalimide safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046114#n-2-bromoethyl-phthalimide-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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